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Introduction

The determination of the production or purification date of plutonium (Pu) materials, commonly

referred to as "age dating," is a critical capability in nuclear forensics and safeguards.[1][2] This

process relies on the principles of radiochronometry, where the elapsed time since the last

chemical separation of a Pu-containing material is determined by measuring the ratio of a

parent radionuclide to its decay product (progeny).[1] Mass spectrometry has emerged as a

powerful analytical tool for these measurements due to its high precision and sensitivity.[3][4]

This document provides an overview of the methodologies and protocols for the age dating of

plutonium materials using mass spectrometry.

Principle of Plutonium Age Dating

The fundamental assumption in plutonium age dating is that during the production or

purification process, the progeny nuclides are completely separated from the parent plutonium

isotopes.[5] Following this separation, the daughter products begin to accumulate as a result of

the radioactive decay of the parent isotopes. The time elapsed since this separation (the "age"

of the material) can be calculated by measuring the isotopic ratio of a parent-daughter pair.[1]

The age (t) is calculated using the following general equation:

t = 1 / (λ_parent - λ_daughter) * ln(1 + (N_daughter / N_parent) * (λ_parent - λ_daughter) /

λ_parent)
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Where:

N_daughter and N_parent are the number of atoms of the daughter and parent isotopes,

respectively.

λ_daughter and λ_parent are the decay constants of the daughter and parent isotopes,

respectively.

Several parent-daughter systems, known as chronometers, can be utilized for the age dating of

plutonium. The choice of chronometer depends on the age of the material, its isotopic

composition, and the analytical technique employed.[1]

Key Radiochronometers for Plutonium Age Dating
The most commonly used chronometers for plutonium age dating include:

²⁴¹Pu / ²⁴¹Am: The decay of ²⁴¹Pu to ²⁴¹Am is a widely used chronometer due to the relatively

short half-life of ²⁴¹Pu.[6] However, the isobaric interference between ²⁴¹Pu and ²⁴¹Am

necessitates their chemical separation before mass spectrometric analysis.[3][6]

²³⁸Pu / ²³⁴U, ²³⁹Pu / ²³⁵U, ²⁴⁰Pu / ²³⁶U, and ²⁴²Pu / ²³⁸U: These chronometers are based on the

alpha decay of plutonium isotopes to uranium isotopes.[1][7] The ingrowth of uranium

daughter products can be measured with high precision by mass spectrometry. The ²⁴²Pu /

²³⁸U chronometer is particularly sensitive to natural uranium contamination.[7]

Mass Spectrometry Techniques
Two primary mass spectrometry techniques are employed for plutonium age dating:

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): ICP-MS offers high sensitivity,

allowing for the analysis of small sample sizes (sub-nanogram).[1] It can be used for direct

measurements of certain chronometers without chemical separation, which is advantageous

for rapid screening.[1][8]

Thermal Ionization Mass Spectrometry (TIMS): TIMS is known for its high precision and

accuracy in isotope ratio measurements.[6][9] It is often the preferred method for achieving
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low uncertainties in age determination, though it may require larger sample sizes compared

to ICP-MS.[3]

Data Presentation: Quantitative Data for Plutonium
Age Dating
The following table summarizes key quantitative data relevant to the age dating of plutonium

materials.

Parent Isotope
Half-life
(years)

Decay Mode
Daughter
Isotope

Half-life
(years)

²³⁸Pu 87.7 α ²³⁴U 2.455 x 10⁵

²³⁹Pu 24,110 α ²³⁵U 7.038 x 10⁸

²⁴⁰Pu 6,561 α ²³⁶U 2.342 x 10⁷

²⁴¹Pu 14.35 β⁻ ²⁴¹Am 432.2

²⁴²Pu 3.733 x 10⁵ α ²³⁸U 4.468 x 10⁹

Experimental Protocols
Two primary protocols are presented: a rapid screening method using direct ICP-MS analysis

and a more precise method involving chemical separation followed by mass spectrometry.

Protocol 1: Rapid Age Dating by Direct ICP-MS
Measurement
This method is suitable for a quick estimation of the material's age and is based on the direct

measurement of U/Pu isotope ratios without prior chemical separation.[1]

Methodology:

Sample Preparation:

Dissolve a known amount of the plutonium material in nitric acid.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubs.acs.org/doi/10.1021/acs.analchem.7b05204
https://pmc.ncbi.nlm.nih.gov/articles/PMC4779457/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a diluted working solution to a concentration suitable for ICP-MS analysis (e.g.,

~150 ng/g).[1]

Prepare an unspiked aliquot of the sample for isotope ratio measurements.[1]

ICP-MS Analysis:

Analyze the unspiked sample solution directly by ICP-MS.

Measure the ion signals for the isotopes of interest, particularly ²³⁵U, ²³⁹Pu, ²³⁶U, and

²⁴⁰Pu.

The ²³⁴U/²³⁸Pu and ²³⁸U/²⁴²Pu chronometers are generally not suitable for direct

measurement due to isobaric interferences from ²³⁸U and the presence of ²³⁸Pu,

respectively.[1]

Data Analysis:

Calculate the ²³⁵U/²³⁹Pu and ²³⁶U/²⁴⁰Pu atom ratios from the measured ion signals.

Use the age dating equation to calculate the age of the material for each chronometer.

Protocol 2: High-Precision Age Dating with Chemical
Separation
This protocol involves the chemical separation of uranium and americium from plutonium to

eliminate isobaric interferences and improve measurement accuracy.[1][3]

Methodology:

Sample Preparation and Spiking:

Dissolve a known amount of the plutonium material (e.g., ~1 µg of Pu) in nitric acid.[1]

Add a known amount of an isotopic spike (e.g., ²³³U and/or ²⁴³Am) for isotope dilution

mass spectrometry (IDMS).

Chemical Separation (using Extraction Chromatography):
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Adjust the oxidation state of plutonium to Pu(IV). This can be achieved by adding NaNO₂.

[1]

Prepare an extraction chromatography column with a suitable resin (e.g., TEVA resin).[1]

[8]

Load the sample solution onto the column. Pu(IV) is retained by the resin, while U and Am

are eluted.[1]

Wash the column with nitric acid to ensure complete elution of U and Am.

Collect the eluate containing the separated U and Am fractions.

Separately elute the purified Pu fraction from the column.

Mass Spectrometric Analysis (ICP-MS or TIMS):

Analyze the separated U, Am, and Pu fractions by ICP-MS or TIMS.

Measure the isotopic ratios of U, Am, and Pu in their respective fractions.

Data Analysis:

Calculate the concentrations of the parent and daughter isotopes using the isotope dilution

method.[1]

Determine the atom ratios for the desired chronometers (e.g., ²³⁴U/²³⁸Pu, ²³⁵U/²³⁹Pu, ²³⁶U/

²⁴⁰Pu, and ²⁴¹Am/²⁴¹Pu).

Calculate the age of the material using the age dating equation. The uncertainties are

calculated considering all sources of error, including weighing, spike concentrations, and

measured isotope ratios.[1]
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Parent Plutonium Isotopes Daughter Products

²³⁸Pu ²³⁴U α decay

²³⁹Pu ²³⁵U α decay

²⁴⁰Pu ²³⁶U α decay

²⁴¹Pu ²⁴¹Am β⁻ decay

²⁴²Pu ²³⁸U α decay

Click to download full resolution via product page

Caption: Plutonium decay pathways forming the basis of age dating chronometers.

Experimental Workflow for High-Precision Plutonium
Age Dating
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Caption: Workflow for high-precision plutonium age dating using chemical separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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